Cas no 1806257-46-4 (Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate)

Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features reactive functional groups, including a chloromethyl moiety and an iodo substituent, enabling selective derivatization for further chemical modifications. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in the design of bioactive compounds. The methyl ester group offers additional flexibility for hydrolysis or transesterification. This compound is particularly useful in cross-coupling reactions and as a building block for heterocyclic systems. High purity and well-defined reactivity ensure consistent performance in complex synthetic pathways.
Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate structure
1806257-46-4 structure
Product Name:Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate
CAS No:1806257-46-4
MF:C9H6ClF3INO3
MW:395.501524448395
CID:4837291
Update Time:2025-06-08

Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate
    • Inchi: 1S/C9H6ClF3INO3/c1-17-8(16)5-3-15-7(14)4(2-10)6(5)18-9(11,12)13/h3H,2H2,1H3
    • InChI Key: XNGGTOZGJUTPSJ-UHFFFAOYSA-N
    • SMILES: IC1C(CCl)=C(C(C(=O)OC)=CN=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 305
  • XLogP3: 3
  • Topological Polar Surface Area: 48.4

Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029089346-1g
Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate
1806257-46-4 97%
1g
$1,460.20 2022-03-31

Additional information on Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806257-46-4): A Comprehensive Overview

Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806257-46-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, presents a unique set of chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a chloromethyl moiety, an iodo substituent, and a trifluoromethoxy group, endows this pyridine derivative with remarkable reactivity and versatility in synthetic chemistry.

The compound's structure is built upon a pyridine core, which is a well-documented scaffold in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The 3-(chloromethyl) group introduces a reactive site for nucleophilic substitution reactions, making it an ideal candidate for constructing more complex molecules through cross-coupling reactions or other synthetic transformations. Additionally, the 2-iodo substituent provides another handle for further functionalization, often utilized in palladium-catalyzed coupling reactions to introduce aryl or heteroaryl groups into the molecule.

The 4-(trifluoromethoxy) group is particularly noteworthy for its electronic and steric effects. Trifluoromethoxy groups are known to enhance the lipophilicity and metabolic stability of drug candidates, making them a preferred choice in drug design. This feature can be particularly beneficial in the development of small molecule inhibitors or modulators that require optimal pharmacokinetic profiles. The combination of these functional groups on the pyridine ring creates a molecule with multiple potential sites for chemical manipulation, enabling researchers to tailor its properties for specific applications.

In recent years, there has been growing interest in the development of novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate has emerged as a promising building block in this context. For instance, researchers have explored its utility in the synthesis of kinase inhibitors, which are crucial in cancer therapy. The reactivity of the chloromethyl and iodo groups allows for the introduction of diverse pharmacophores that can interact with ATP-binding pockets or other key residues in kinases. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting their potential as lead compounds for further optimization.

The role of trifluoromethoxy groups in enhancing drug-like properties has also been highlighted in recent literature. A study published in the Journal of Medicinal Chemistry demonstrated that incorporating trifluoromethoxy groups into pyridine-based scaffolds can significantly improve binding affinity and selectivity towards target proteins. This finding aligns with the broader trend in medicinal chemistry where structural modifications are meticulously designed to optimize pharmacological profiles. The compound under discussion exemplifies this approach by integrating multiple functional groups that synergistically enhance its potential as a drug intermediate.

The synthetic pathways involving Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate have been extensively studied to ensure efficient and scalable production. One common method involves the condensation of appropriate precursors under controlled conditions to introduce the desired functional groups at specific positions on the pyridine ring. Advances in catalytic systems have further refined these synthetic routes, allowing for higher yields and reduced byproduct formation. These improvements are crucial for industrial applications where cost-effectiveness and environmental considerations are paramount.

The compound's applications extend beyond pharmaceuticals into agrochemicals and material science. For instance, pyridine derivatives are frequently used as intermediates in the synthesis of pesticides and herbicides due to their ability to interfere with biological processes in pests while maintaining low toxicity to non-target organisms. The unique combination of functional groups in Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate makes it a versatile candidate for developing novel agrochemical agents with improved efficacy and environmental safety.

In conclusion, Methyl 3-(chloromethyl)-2-iodo-4-(trifluoromethoxy)pyridine-5-carboxylate (CAS No. 1806257-46-4) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its intricate structure and diverse functional groups make it an invaluable intermediate for synthetic chemists working on drug discovery, agrochemicals, and materials science. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone molecule in modern chemical synthesis.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.